Cas no 844499-02-1 (3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-)

844499-02-1 structure
Product name:3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-
3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-
- 844499-02-1
- Ethyl (3Z,5S,6S)-6-hydroxy-5-methyl-6-phenyl-3-hexenoate
- DTXSID401199428
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- Inchi: InChI=1S/C15H20O3/c1-3-18-14(16)11-7-8-12(2)15(17)13-9-5-4-6-10-13/h4-10,12,15,17H,3,11H2,1-2H3/b8-7-/t12-,15-/m0/s1
- InChI Key: FPTNYQRSSCQYSK-GUQCVNHZSA-N
Computed Properties
- Exact Mass: 248.14124450Da
- Monoisotopic Mass: 248.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)- Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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